![molecular formula C21H25N3O3S B267189 N-[(4-methyl-1-piperazinyl)carbothioyl]-3-(2-phenoxyethoxy)benzamide](/img/structure/B267189.png)
N-[(4-methyl-1-piperazinyl)carbothioyl]-3-(2-phenoxyethoxy)benzamide
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Overview
Description
N-[(4-methyl-1-piperazinyl)carbothioyl]-3-(2-phenoxyethoxy)benzamide, also known as MPPTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-[(4-methyl-1-piperazinyl)carbothioyl]-3-(2-phenoxyethoxy)benzamide involves the inhibition of several signaling pathways that are involved in cancer cell proliferation and survival. This compound has been found to inhibit the activity of the protein kinases AKT and ERK, which are important for cancer cell survival and proliferation. This compound has also been shown to inhibit the activity of the transcription factor NF-κB, which is involved in cancer cell survival and immune evasion.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for cancer cell growth and survival. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(4-methyl-1-piperazinyl)carbothioyl]-3-(2-phenoxyethoxy)benzamide in lab experiments is its potency and specificity in inhibiting cancer cell growth and survival. However, one limitation is that this compound may have off-target effects, which can affect the interpretation of experimental results. Additionally, this compound may have limited solubility in certain solvents, which can affect its effectiveness in lab experiments.
Future Directions
There are several future directions for research on N-[(4-methyl-1-piperazinyl)carbothioyl]-3-(2-phenoxyethoxy)benzamide. One area of research is to further investigate the mechanism of action of this compound and its potential interactions with other signaling pathways. Another area of research is to explore the potential use of this compound in combination with other anti-cancer drugs to enhance its efficacy. Additionally, research on the pharmacokinetics and pharmacodynamics of this compound is needed to optimize its use in clinical settings.
Synthesis Methods
The synthesis of N-[(4-methyl-1-piperazinyl)carbothioyl]-3-(2-phenoxyethoxy)benzamide involves the reaction of 3-(2-phenoxyethoxy)benzoic acid with thionyl chloride, followed by reaction with 4-methylpiperazine and then with ammonium thiocyanate. The resulting product is then purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
N-[(4-methyl-1-piperazinyl)carbothioyl]-3-(2-phenoxyethoxy)benzamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to have potent anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to inhibit cancer cell migration and invasion, which are important processes in cancer metastasis.
properties
Molecular Formula |
C21H25N3O3S |
---|---|
Molecular Weight |
399.5 g/mol |
IUPAC Name |
N-(4-methylpiperazine-1-carbothioyl)-3-(2-phenoxyethoxy)benzamide |
InChI |
InChI=1S/C21H25N3O3S/c1-23-10-12-24(13-11-23)21(28)22-20(25)17-6-5-9-19(16-17)27-15-14-26-18-7-3-2-4-8-18/h2-9,16H,10-15H2,1H3,(H,22,25,28) |
InChI Key |
LLBGGAHOLIFOLA-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)C(=S)NC(=O)C2=CC(=CC=C2)OCCOC3=CC=CC=C3 |
Canonical SMILES |
CN1CCN(CC1)C(=S)NC(=O)C2=CC(=CC=C2)OCCOC3=CC=CC=C3 |
Origin of Product |
United States |
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